Cas no 82413-39-6 (2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-5-propyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-5-propyl-
• CAS No: 82413-39-6
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 692109
• PubChem ID: 71418704
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-5-propyl-
• 1,3-dimethyl-5-propylpyrimidine-2,4-dione
• 1,3-Dimethyl-5-propyluracil
• 1,3-Dimethyl-5-propylpyrimidine-2,4(1H,3H)-dione
• 82413-39-6
• DTXSID80837997

• Inchi： 1S/C9H14N2O2/c1-4-5-7-6-10(2)9(13)11(3)8(7)12/h6H,4-5H2,1-3H3
• InChI Key： ATVGUGAIBQWUIZ-UHFFFAOYSA-N
• SMILES： O=C1C(=CN(C)C(N1C)=O)CCC

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones